Cas no 78887-37-3 (3-Acetamido-4-nitrophenylboronic acid)

• Product Name: 3-Acetamido-4-nitrophenylboronic acid
• CAS No: 78887-37-3
• MF: C₈H₉BN₂O₅
• MW: 223.97846198082
• MDL: MFCD12025959
• CID: 828116
• PubChem ID: 46738913
• Update Time: 2025-04-19

3-Acetamido-4-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Acetamido-4-nitrophenyl)boronic acid
• 3-Acetamido-4-nitrophenylboronic acid
• MFCD12025959
• 78887-37-3
• AKOS015837700
• BS-23034
• A864950
• DTXSID90674557
• (3-Acetamido-4-nitrophenyl)boronicacid
• SB79833
• CS-0174288
• DB-097362

• MDL： MFCD12025959
• Inchi： 1S/C8H9BN2O5/c1-5(12)10-7-4-6(9(13)14)2-3-8(7)11(15)16/h2-4,13-14H,1H3,(H,10,12)
• InChI Key： ADVXLCMYNUPALJ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=C(C=1)NC(C)=O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 224.06000
• Monoisotopic Mass: 224.0604516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.38000
• LogP: -0.17080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides